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Compound of Interest

Compound Name: 2,6-Diaminopurine

Cat. No.: B158960 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. 2,6-Diaminopurine, a compound utilized in various research applications, is

classified as a suspected carcinogen and requires careful management as hazardous waste.[1]

This guide provides essential, step-by-step procedures for its safe disposal.

Key Data for 2,6-Diaminopurine Disposal
The following table summarizes the critical information for the safe handling and disposal of

2,6-Diaminopurine.
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Parameter Information Source

Chemical Name 2,6-Diaminopurine [1]

CAS Number 1904-98-9 [1]

Primary Hazard
Suspected of causing cancer

(Carcinogenicity Category 2)
[1]

Other Hazards

May be harmful if swallowed,

in contact with skin, or inhaled.

May cause respiratory

irritation.

[1]

Recommended Disposal

Method

Dispose of contents/container

to an approved waste disposal

plant.

[1]

Prohibited Disposal Methods

Do not flush into surface water

or sanitary sewer system. Do

not release into the

environment.

[1]

Standard Operating Procedure for the Disposal of
2,6-Diaminopurine
This protocol outlines the standard procedure for the collection and disposal of solid 2,6-
Diaminopurine waste.

1. Waste Identification and Segregation:

All solid waste contaminated with 2,6-Diaminopurine, including unused neat compound,

contaminated personal protective equipment (PPE) such as gloves and weighing papers,

and lab supplies (e.g., pipette tips, tubes), must be considered hazardous waste.

Segregate this waste from non-hazardous laboratory trash and other chemical waste

streams to prevent cross-contamination.[2]

2. Waste Container Selection and Labeling:
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Collect solid 2,6-Diaminopurine waste in a designated, leak-proof container with a secure,

screw-on cap.[2] The original manufacturer's container is a suitable option for the disposal of

the pure chemical.[3]

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "2,6-Diaminopurine".[4]

The label should also indicate the hazard (e.g., "Carcinogen") and the date when the waste

was first added to the container.[4]

3. Waste Accumulation and Storage:

Store the hazardous waste container in a designated satellite accumulation area (SAA)

within the laboratory.[3]

The SAA should be in a well-ventilated area, away from sinks and floor drains, and ideally

within a fume hood.[3]

Ensure the container is kept closed except when adding waste.[2]

Utilize secondary containment, such as a chemically resistant tray or bin, to capture any

potential leaks or spills.[2]

4. Requesting Waste Pickup:

Once the waste container is full or has reached the local regulatory time limit for storage in

an SAA, arrange for its collection by your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal contractor.[2][5]

Follow your institution's specific procedures for requesting a hazardous waste pickup, which

typically involves submitting an online form or contacting the EHS office directly.[5]

5. Handling of Empty Containers:

The original container of 2,6-Diaminopurine, even if perceived as empty, should be

disposed of as hazardous waste.[3] Do not rinse the container and discard it as regular

trash.
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Logical Workflow for 2,6-Diaminopurine Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 2,6-Diaminopurine waste.
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Generation of
2,6-Diaminopurine Waste

Is the waste solid?

Collect in a designated,
labeled hazardous waste container.

Yes

Consult EHS for specific
liquid waste procedures.

No

Is the container full or has the
storage time limit been reached?

Store in a designated Satellite
Accumulation Area (SAA)

with secondary containment.

No

Request pickup by EHS or a
licensed hazardous waste contractor.

Yes

Proper Disposal

Click to download full resolution via product page

Disposal workflow for 2,6-Diaminopurine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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